Cas no 1208330-17-9 (2-Chloro-6-iodoquinoline-3-carbaldehyde)

• Product Name: 2-Chloro-6-iodoquinoline-3-carbaldehyde
• CAS No: 1208330-17-9
• MF: C₁₀H₅ClINO
• MW: 317.510273694992
• CID: 5871464
• PubChem ID: 88945954
• Update Time: 2025-08-05

2-Chloro-6-iodoquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-iodoquinoline-3-carbaldehyde
• 3-Quinolinecarboxaldehyde, 2-chloro-6-iodo-
• 1208330-17-9
• SCHEMBL12672175

• Inchi： 1S/C10H5ClINO/c11-10-7(5-14)3-6-4-8(12)1-2-9(6)13-10/h1-5H
• InChI Key： RKHXCLITFYIJFB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(I)=CC=2)C=C(C=O)C=1Cl

Computed Properties

• Exact Mass: 316.91044g/mol
• Monoisotopic Mass: 316.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.954±0.06 g/cm3(Predicted)
• Melting Point: 206 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 411.6±40.0 °C(Predicted)
• pka: -2.09±0.50(Predicted)

Additional information on 2-Chloro-6-iodoquinoline-3-carbaldehyde

2-Chloro-6-iodoquinoline-3-carbaldehyde: A Versatile Compound in Medicinal Chemistry and Material Science

2-Chloro-6-iodoquinoline-3-carbaldehyde, with the CAS No. 1208330-17-9, represents a unique chemical entity that has garnered significant attention in recent years due to its potential applications in both medicinal chemistry and material science. This compound belongs to the family of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a chlorine atom, iodine atom, and a carbaldehyde group, makes this molecule a valuable scaffold for the development of new therapeutic agents and advanced materials.

Recent studies have highlighted the importance of 2-Chloro-6-iodoquinoline-3-carbaldehyde in the design of targeted drug delivery systems. Researchers at the University of Tokyo have demonstrated that this compound can serve as a key building block for the synthesis of fluorescent probes used in biomolecular imaging. The iodine atom in the molecule enhances its photophysical properties, allowing for high-resolution imaging of cellular processes. This application aligns with the growing demand for non-invasive diagnostic tools in clinical settings.

The carbaldehyde group in 2-Chloro-6-iodoquinoline-3-carbaldehyde plays a crucial role in its reactivity and functionalization potential. This functional group is highly reactive and can participate in various chemical reactions, such as condensation reactions and oxidation reactions, which are essential for the synthesis of complex molecules. The chlorine atom in the molecule further modulates its electronic properties, influencing its interactions with other molecules and its overall biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-Chloro-6-iodoquinoline-3-carbaldehyde in various environments. Molecular docking studies have shown that this compound can bind to specific protein targets with high affinity, making it a promising candidate for the development of antimicrobial agents. These findings are supported by experimental data from the Journal of Medicinal Chemistry, where the compound demonstrated significant antibacterial activity against multidrug-resistant strains.

The CAS No. 1208330-17-9 designation ensures that this compound is uniquely identifiable in scientific databases and regulatory frameworks. This is particularly important in the context of drug discovery and patent applications, where precise chemical identification is critical. The quinoline ring system in 2-Chloro-6-iodoquinoline-3-carbaldehyde is known for its stability and ability to undergo various chemical modifications, which is a key factor in its utility as a research reagent.

Applications of 2-Chloro-6-iodoquinoline-3-carbaldehyde extend beyond medicinal chemistry. In material science, this compound has been explored for its potential in the development of conductive polymers and organic semiconductors. The presence of the iodine atom and the carbaldehyde group contributes to the molecule's ability to form stable conductive networks, which are essential for the performance of flexible electronics and photovoltaic devices.

The synthesis of 2-Chloro-6-iodoquinoline-3-carbaldehyde has been the subject of several recent studies. One notable approach involves the use of transition metal-catalyzed coupling reactions, which allow for the efficient introduction of the chlorine and iodine atoms onto the quinoline ring. These synthetic methods are crucial for the large-scale production of this compound, which is necessary for both research applications and industrial uses.

Recent research has also focused on the toxicological profile of 2-Chloro-6-iodoquinoline-3-carbaldehyde. While the compound is generally considered to have low toxicity, its biological activity must be carefully evaluated in preclinical studies. This is particularly important for drug development, where the pharmacokinetic and pharmacodynamic properties of the compound must be thoroughly understood to ensure its safety and efficacy.

The carbaldehyde group in 2-Chloro-6-iodoquinoline-3-carbaldehyde is also of interest in the context of green chemistry. This functional group can participate in reduction reactions that are environmentally benign, making the compound a sustainable choice for synthetic processes. The ability to modify the molecule using green chemistry principles is a significant advantage in the development of new materials and pharmaceuticals.

In conclusion, 2-Chloro-6-iodoquinoline-3-carbaldehyde (CAS No. 1208330-17-9) is a multifunctional compound with a wide range of applications in both medicinal chemistry and material science. Its unique structure, featuring a chlorine atom, iodine atom, and carbaldehyde group, makes it a versatile building block for the synthesis of new compounds. Ongoing research into its chemical properties, biological activity, and synthetic methods continues to expand its potential uses, solidifying its importance in modern scientific research.

As the field of chemical science evolves, the role of compounds like 2-Chloro-6-iodoquinoline-3-carbaldehyde will become increasingly significant. The continued exploration of its properties and applications will undoubtedly lead to new discoveries and innovations in both pharmaceuticals and materials science. The CAS No. 1208330-17-9 designation ensures that this compound remains a key player in the scientific community, driving forward the development of new technologies and therapies.